Cas no 868225-10-9 (methyl 2-(2-{(4-methoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate)
methyl 2-(2-{(4-methoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(2-{(4-methoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate
- methyl 2-[2-[2-(4-methoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
- methyl 2-[(2-{[(4-methoxyphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate
- F1808-0214
- AKOS024610255
- 868225-10-9
- methyl 2-((2-(2-((4-methoxyphenyl)amino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetate
-
- Inchi: 1S/C21H20N2O6/c1-27-15-8-6-14(7-9-15)22-19(24)12-23-11-10-16-17(21(23)26)4-3-5-18(16)29-13-20(25)28-2/h3-11H,12-13H2,1-2H3,(H,22,24)
- InChI Key: DGHRWXMFORMBJJ-UHFFFAOYSA-N
- SMILES: C(OC)(=O)COC1=CC=CC2=C1C=CN(CC(NC1=CC=C(OC)C=C1)=O)C2=O
Computed Properties
- Exact Mass: 396.13213636g/mol
- Monoisotopic Mass: 396.13213636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 629
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 94.2Ų
methyl 2-(2-{(4-methoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1808-0214-2μmol |
methyl 2-[(2-{[(4-methoxyphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-10-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1808-0214-5μmol |
methyl 2-[(2-{[(4-methoxyphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-10-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1808-0214-10μmol |
methyl 2-[(2-{[(4-methoxyphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-10-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1808-0214-20μmol |
methyl 2-[(2-{[(4-methoxyphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-10-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1808-0214-1mg |
methyl 2-[(2-{[(4-methoxyphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-10-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1808-0214-2mg |
methyl 2-[(2-{[(4-methoxyphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-10-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1808-0214-3mg |
methyl 2-[(2-{[(4-methoxyphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-10-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1808-0214-4mg |
methyl 2-[(2-{[(4-methoxyphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-10-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1808-0214-5mg |
methyl 2-[(2-{[(4-methoxyphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-10-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1808-0214-10mg |
methyl 2-[(2-{[(4-methoxyphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-10-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 2-(2-{(4-methoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on methyl 2-(2-{(4-methoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate
Methyl 2-(2-{(4-methoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate: A Comprehensive Overview
The compound with CAS No. 868225-10-9, commonly referred to as methyl 2-(2-{(4-methoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates an isoquinoline framework, a methoxyphenyl group, and a methyl ester moiety. The isoquinoline core is a key structural element, contributing to the molecule's unique properties and potential applications.
Recent studies have highlighted the importance of isoquinoline derivatives in drug discovery, particularly in the development of anti-cancer agents and neuroprotective compounds. The 4-methoxyphenyl group within this compound is known to enhance bioavailability and stability, making it a valuable component in medicinal chemistry. Additionally, the carbamoylmethyl substituent introduces hydrogen bonding capabilities, which can significantly influence the molecule's interaction with biological targets.
One of the most intriguing aspects of this compound is its potential as a bioactive agent. Researchers have explored its ability to modulate enzyme activity and cellular signaling pathways. For instance, studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation and oxidative stress, suggesting its potential use in treating chronic diseases such as arthritis and neurodegenerative disorders.
The synthesis of methyl 2-(2-{(4-methoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of the isoquinoline ring is typically achieved through cyclization reactions, while the substitution patterns are carefully controlled to ensure optimal yields and purity. The use of protecting groups during synthesis has been shown to improve the overall efficiency of the process.
From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided critical insights into its molecular structure and stereochemistry, which are essential for understanding its biological activity.
In terms of applications, this compound represents a promising lead for drug development due to its unique combination of structural features and bioactivity profiles. Its ability to interact with various biological systems makes it a valuable tool for studying disease mechanisms and developing therapeutic interventions.
Looking ahead, ongoing research aims to further optimize this compound's properties through targeted modifications. By tweaking specific functional groups or altering the substitution patterns on the isoquinoline ring, scientists hope to enhance its efficacy and reduce potential side effects.
In conclusion, methyl 2-(2-{(4-methoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate stands as a testament to the ingenuity of modern organic chemistry. Its complex structure and diverse functional groups make it a compelling candidate for advancing medical science and improving human health.
868225-10-9 (methyl 2-(2-{(4-methoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)